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Abstract
Bromine pentafluoride (BrF₅), a highly reactive interhalogen compound, has been a subject

of significant interest since its discovery in the early 20th century. Its potent fluorinating

capabilities have established its use in specialized applications, including the synthesis of

fluorinated organic molecules and the processing of uranium. This technical guide provides a

comprehensive overview of the history, synthesis, and physicochemical properties of Bromine
Pentafluoride, with a focus on detailed experimental protocols and safety considerations

essential for laboratory and industrial handling.

Discovery and History
The journey to the synthesis of Bromine Pentafluoride was driven by the exploration of higher

fluorides of halogens following the discovery of chlorine trifluoride (ClF₃). The pioneering work
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in this field was conducted by the German chemist Otto Ruff, a prominent figure in fluorine

chemistry.[1][2]

In 1931, Otto Ruff and his colleague Walter Menze successfully synthesized Bromine
Pentafluoride for the first time.[3] Their work involved the direct reaction of elemental bromine

with an excess of fluorine gas at elevated temperatures. This discovery opened a new chapter

in the study of interhalogen compounds and provided a powerful new reagent for fluorination

reactions.

The historical development of the understanding of bromine fluorides can be visualized as a

progression from initial synthesis to detailed characterization and application.

Historical Timeline of Bromine Pentafluoride

1906: Paul Lebeau discovers Bromine Trifluoride (BrF₃)

1931: Otto Ruff and Walter Menze synthesize Bromine Pentafluoride (BrF₅) for the first time

Foundation for higher bromine fluorides

Post-1931: Further characterization of BrF₅ properties and reactivity

Enables detailed study

Modern Era: Application of BrF₅ as a powerful fluorinating agent in various fields

Leads to practical uses

Click to download full resolution via product page

A flowchart illustrating the key historical milestones in the discovery of Bromine Pentafluoride.

Experimental Protocols
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The synthesis of Bromine Pentafluoride is a hazardous undertaking that requires meticulous

attention to safety and specialized equipment due to the high reactivity and toxicity of the

reactants and product. The following protocols are based on established methods and should

only be performed by trained personnel in a well-equipped laboratory with appropriate safety

measures in place.

Synthesis Method 1: Direct Fluorination of Bromine
This method is suitable for producing large quantities of Bromine Pentafluoride.[4]

Reaction:

Br₂ + 5F₂ → 2BrF₅

Materials and Equipment:

Reactor: A corrosion-resistant reactor, such as one made of nickel, Monel, or copper, is

essential. For laboratory-scale synthesis, a nickel flow reactor is suitable.

Reagents: Liquid bromine (high purity), Fluorine gas (high purity).

Inert gas: Nitrogen or Argon for purging the system.

Cold trap: To condense the product.

Scrubber: To neutralize unreacted fluorine and bromine.

Temperature and pressure monitoring and control systems.

Procedure:

System Preparation: The entire apparatus must be thoroughly cleaned, dried, and

passivated. Passivation involves treating the system with a low concentration of fluorine gas

to form a protective metal fluoride layer on the internal surfaces.

Purging: The system is purged with a stream of dry inert gas (Nitrogen or Argon) to remove

any traces of moisture and air.
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Reaction Initiation: The reactor is heated to a temperature above 150 °C. A controlled stream

of liquid bromine is vaporized and introduced into the reactor along with an excess of fluorine

gas. The molar ratio of F₂ to Br₂ should be greater than 5:1 to favor the formation of BrF₅

over lower brominated fluorides.

Product Collection: The gaseous product stream exiting the reactor is passed through a cold

trap (cooled with a suitable cryogen, e.g., liquid nitrogen) to condense the Bromine
Pentafluoride.

Purification: The crude BrF₅ collected in the cold trap may contain impurities such as BrF₃

and unreacted Br₂. Purification is achieved through fractional distillation.[3][5] The crude

product is gently heated, and the fraction distilling at the boiling point of BrF₅ (40.25 °C) is

collected.[4]

Waste Neutralization: The unreacted fluorine and bromine in the effluent gas stream must be

passed through a scrubber containing a suitable neutralizing agent, such as a solution of

sodium hydroxide or soda lime.

Direct Fluorination of Bromine Workflow

Start System Passivation Inert Gas Purging Reaction of Br₂ and F₂ (>150°C)

Product Condensation (Cold Trap)

Waste Gas ScrubbingEffluent Gas

Fractional Distillation Pure BrF₅

End

Click to download full resolution via product page

A workflow diagram for the synthesis of Bromine Pentafluoride via direct fluorination.

Synthesis Method 2: Fluorination of Potassium Bromide
This route is suitable for the preparation of smaller quantities of Bromine Pentafluoride and

yields a product that is almost completely free of trifluorides and other impurities.[4]
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Reaction:

KBr + 3F₂ → KF + BrF₅

Procedure:

The experimental setup is similar to the direct fluorination method. Dried potassium bromide

powder is placed in the reactor, which is then heated. A controlled stream of fluorine gas is

passed over the heated KBr. The volatile BrF₅ product is carried out of the reactor by the gas

stream and collected in a cold trap. Purification by fractional distillation may be performed if

necessary.

Photochemical Synthesis
A more recent development involves the photochemical synthesis of Bromine Pentafluoride at

room temperature.[3]

Reaction:

BrF₃ + F₂ --(UV light)--> BrF₅

Procedure:

This method involves the irradiation of a mixture of Bromine Trifluoride (BrF₃) and fluorine gas

with UV light in the 300-400 nm range.[3] The reaction can be performed in a vessel made of a

UV-transparent and fluorine-resistant material such as PFA (perfluoroalkoxy alkane). This

method offers the advantage of proceeding at room temperature, potentially reducing the

formation of byproducts and simplifying the experimental setup.

Physicochemical Properties
A summary of the key quantitative properties of Bromine Pentafluoride is presented in the

table below for easy reference.
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Property Value Reference(s)

Molecular Formula BrF₅ [4]

Molar Mass 174.894 g/mol [4]

Appearance Pale yellow liquid [4]

Melting Point -61.30 °C [4]

Boiling Point 40.25 °C [4]

Density 2.466 g/cm³ [4]

Vapor Pressure 328 mmHg at 21 °C [6]

Molecular Geometry Square pyramidal [4][7]

Point Group C₄ᵥ [4]

Bond Length (Br-F axial) ~1.689 Å

Bond Length (Br-F equatorial) ~1.774 Å

Bond Angle (Fₐₓ-Br-Fₑq) ~84.8° [2]

¹⁹F NMR Chemical Shift (Fₐₓ) ~277 ppm (relative to CFCl₃) [3]

¹⁹F NMR Chemical Shift (Fₑq) ~138 ppm (relative to CFCl₃) [3]

IR Active Modes (gas)
684, 644, 584, 415, 365, 245

cm⁻¹
[8]

Raman Active Modes (liquid) 627, 572, 536, 315, 275 cm⁻¹ [8]

Reactivity and Handling
Bromine Pentafluoride is a powerful fluorinating and oxidizing agent. Its high reactivity

necessitates stringent safety protocols.

Key Reactivity:

Reaction with Water: Reacts violently with water to produce bromic acid and hydrofluoric

acid.[4] BrF₅ + 3H₂O → HBrO₃ + 5HF
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Fluorination of Metals: Converts most metals to their highest fluoride states, even at room

temperature. For example, it is used to produce uranium hexafluoride from uranium.[4] 5U +

6BrF₅ → 5UF₆ + 3Br₂

Reaction with Organic Compounds: Reacts explosively with many organic materials.

Safety and Handling:

Due to its extreme reactivity and toxicity, handling Bromine Pentafluoride requires a

comprehensive safety plan.

Personal Protective Equipment (PPE): A full-face shield, chemical-resistant gloves, and a

full-body suit are mandatory. A self-contained breathing apparatus (SCBA) is essential when

working with this compound.

Materials Compatibility: Bromine Pentafluoride is corrosive to many materials. Compatible

materials for handling and storage include nickel, Monel, stainless steel, copper, and certain

fluoropolymers like PFA and FEP.[3][9] Glass is not a suitable material.

Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers made of

compatible materials. Keep away from water and organic compounds.

Spill and Emergency Procedures: In case of a spill, the area should be evacuated

immediately. Spills can be absorbed with dry sand or vermiculite. Water should never be

used to clean up a spill due to the violent reaction.
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Key Relationships in BrF₅ Safety and Handling

High Reactivity of BrF₅
(Strong Oxidizer and Fluorinator)

Strict Material Compatibility
- Nickel, Monel, Copper

- Fluoropolymers (PFA, FEP)

Stringent Handling Procedures
- Inert atmosphere

- Controlled environment

High Toxicity of BrF₅
(Corrosive to Tissues)

Mandatory Personal Protective Equipment (PPE)
- Full-face shield

- Chemical-resistant suit
- SCBA

Safe Laboratory/Industrial Operation

Click to download full resolution via product page

A diagram illustrating the logical relationships between the properties of BrF₅ and the required
safety measures.

Conclusion
Bromine Pentafluoride remains a significant compound in the field of fluorine chemistry. Its

discovery by Ruff and Menze was a landmark achievement, and its unique properties continue

to be exploited in various scientific and industrial applications. A thorough understanding of its

synthesis, properties, and, most importantly, its hazardous nature is paramount for its safe and

effective utilization. This guide provides the foundational knowledge for researchers and

professionals working with this challenging yet valuable chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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